Cas no 685535-05-1 (1-chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene)
685535-05-1 structure
Product Name:1-chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene
CAS No:685535-05-1
MF:C10H12ClNO4
MW:245.659582138062
CID:2103929
PubChem ID:58683709
Update Time:2025-04-21
1-chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene
- DA-29580
- SCHEMBL3168592
- 685535-05-1
- BBSNKZIBYYHQNC-UHFFFAOYSA-N
-
- Inchi: 1S/C10H12ClNO4/c1-7-5-10(16-4-3-15-2)8(11)6-9(7)12(13)14/h5-6H,3-4H2,1-2H3
- InChI Key: BBSNKZIBYYHQNC-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(C)=CC=1OCCOC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 245.0454856Da
- Monoisotopic Mass: 245.0454856Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 64.3Ų
1-chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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